Cas no 2946-89-6 (1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro-)
1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro-
- Pyrazole-1-carboxamidine, 3,5-dimethyl-N-nitro-
- 3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboximidamide
- SR-01000400152-1
- 1-NITROGUANYL-3,5-DIMETHYL-PYRAZOLE
- 1-Nitroguanyl-3,5-dimethylpyrazole
- SR-01000400152
- 3,5-Dimethyl-N-nitropyrazole-1-carboxamidine
- AKOS000541658
- 2946-89-6
- 3,5-dimethyl-N-nitro-1h-pyrazole-1-carboxamidine
- H3TE8AWM5W
- SCHEMBL2085730
- NSC 270087
- lH-Pyrazole-1-carboximidamide, 3,5-dimethyl-N-nitro-
- 1H-Pyrazole-1-carboximidamide, 3,5-dimethyl-N-nitro-
- CS-0450620
- DTXSID8062737
- 3, 5-dimethyl-N-nitropyrazole-1-carboximidamide
- AI3-62167
-
- MDL: MFCD01210701
- Inchi: 1S/C6H9N5O2/c1-4-3-5(2)10(8-4)6(7)9-11(12)13/h3H,1-2H3,(H2,7,9)
- InChI Key: YJQYMUPERFRTJO-UHFFFAOYSA-N
- SMILES: [O-][N+](NC(=N)N1C(C)=CC(C)=N1)=O
Computed Properties
- Exact Mass: 183.07577
- Monoisotopic Mass: 183.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
- XLogP3: 1
Experimental Properties
- Density: 1.51
- Boiling Point: 389°C at 760 mmHg
- Flash Point: 189.1°C
- Refractive Index: 1.662
- PSA: 99.34
1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro- Pricemore >>
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1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro- Suppliers
1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro-
Recent Advances in the Study of 1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro- (CAS: 2946-89-6)
The compound 1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro- (CAS: 2946-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole backbone and nitroimine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural elucidation, and biological activities, providing new insights into its mechanism of action and potential clinical uses.
One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have optimized the reaction conditions to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has allowed for precise structural characterization, ensuring the reproducibility of its synthesis and the accuracy of subsequent biological evaluations.
In terms of biological activity, recent investigations have highlighted the compound's potential as an antimicrobial agent. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular effectiveness against drug-resistant strains. The mechanism of action appears to involve interference with microbial cell wall synthesis and disruption of essential enzymatic processes, making it a candidate for further development as a novel antibiotic.
Additionally, preliminary studies have explored the compound's anti-inflammatory and anticancer properties. In vitro and in vivo experiments have shown that it can modulate key signaling pathways involved in inflammation and cell proliferation. These findings suggest that 1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro- could serve as a lead compound for the development of new anti-inflammatory and anticancer drugs, although further research is needed to fully understand its therapeutic potential and safety profile.
The pharmacokinetic properties of the compound have also been a focus of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have provided valuable data for optimizing its formulation and dosing regimens. These studies are essential for transitioning the compound from the laboratory to clinical trials, where its efficacy and safety can be evaluated in human subjects.
In conclusion, the recent advancements in the study of 1H-Pyrazole-1-carboximidamide,3,5-dimethyl-N-nitro- (CAS: 2946-89-6) underscore its potential as a versatile therapeutic agent. Its broad-spectrum antimicrobial activity, coupled with its anti-inflammatory and anticancer properties, make it a promising candidate for further development. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing any challenges related to its clinical application.
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